Cas no 941233-67-6 (3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid)

3-(4-Chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic acid is a pyrazolopyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chlorophenyl group and a propanoic acid moiety, which may contribute to its bioactivity, particularly in targeting specific enzymatic pathways. The compound's ethyl and dimethyl substitutions enhance its stability and lipophilicity, potentially improving pharmacokinetic properties. Its well-defined heterocyclic core makes it a valuable intermediate for synthesizing more complex molecules. This compound is suited for research in drug discovery, particularly in the development of small-molecule inhibitors or modulators. Proper handling and storage under controlled conditions are recommended to maintain its integrity.
3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid structure
941233-67-6 structure
Product Name:3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid
CAS No:941233-67-6
MF:C19H20ClN3O2
MW:357.834003448486
CID:5920607
Update Time:2025-06-10

3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid
    • Inchi: 1S/C19H20ClN3O2/c1-4-16-18(13-5-7-14(20)8-6-13)19-21-11(2)15(9-10-17(24)25)12(3)23(19)22-16/h5-8H,4,9-10H2,1-3H3,(H,24,25)
    • InChI Key: PUKKHBCMQCBPHQ-UHFFFAOYSA-N
    • SMILES: C12=C(C3=CC=C(Cl)C=C3)C(CC)=NN1C(C)=C(CCC(O)=O)C(C)=N2

3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2164-0011-2μmol
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid
941233-67-6 90%+
2μmol
$57.0 2023-07-28
Life Chemicals
F2164-0011-5μmol
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid
941233-67-6 90%+
5μmol
$63.0 2023-07-28
Life Chemicals
F2164-0011-10μmol
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid
941233-67-6 90%+
10μmol
$69.0 2023-07-28
Life Chemicals
F2164-0011-20μmol
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid
941233-67-6 90%+
20μmol
$79.0 2023-07-28
Life Chemicals
F2164-0011-1mg
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid
941233-67-6 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F2164-0011-2mg
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid
941233-67-6 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F2164-0011-3mg
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid
941233-67-6 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F2164-0011-4mg
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid
941233-67-6 90%+
4mg
$66.0 2023-07-28
Life Chemicals
F2164-0011-5mg
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid
941233-67-6 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F2164-0011-10mg
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid
941233-67-6 90%+
10mg
$79.0 2023-07-28

Additional information on 3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid

3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid (CAS No. 941233-67-6): A Comprehensive Overview

3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid (CAS No. 941233-67-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid is characterized by a pyrazolopyrimidine core substituted with a 4-chlorophenyl group, an ethyl group, and two methyl groups. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable addition to the arsenal of anti-inflammatory drugs currently available.

In addition to its anti-inflammatory properties, 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid has shown promise in cancer research. Preclinical studies have indicated that it can selectively inhibit the growth of various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic profile of 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional advantages that enhance its potential for clinical applications.

To further explore the therapeutic potential of 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects suffering from inflammatory diseases and cancer. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid (CAS No. 941233-67-6) represents a promising new compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing the treatment options for various diseases.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent